Cas no 1154546-72-1 (4-Amino-1-(3,5-dimethoxyphenyl)pyrrolidin-2-one)

• Product Name: 4-Amino-1-(3,5-dimethoxyphenyl)pyrrolidin-2-one
• CAS No: 1154546-72-1
• MF: C₁₂H₁₆N₂O₃
• MW: 236.267043113708
• CID: 4777017
• PubChem ID: 43521060
• Update Time: 2025-06-10

4-Amino-1-(3,5-dimethoxyphenyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-amino-1-(3,5-dimethoxyphenyl)pyrrolidin-2-one
• 4-Amino-1-(3,5-dimethoxyphenyl)pyrrolidin-2-one

• Inchi： 1S/C12H16N2O3/c1-16-10-4-9(5-11(6-10)17-2)14-7-8(13)3-12(14)15/h4-6,8H,3,7,13H2,1-2H3
• InChI Key： VANFXEKEMKUKTP-UHFFFAOYSA-N
• SMILES： O=C1CC(CN1C1C=C(C=C(C=1)OC)OC)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 273
• XLogP3: 0.1
• Topological Polar Surface Area: 64.8

Additional information on 4-Amino-1-(3,5-dimethoxyphenyl)pyrrolidin-2-one

Introduction to 4-Amino-1-(3,5-dimethoxyphenyl)pyrrolidin-2-one (CAS No. 1154546-72-1) in Modern Chemical Biology

4-Amino-1-(3,5-dimethoxyphenyl)pyrrolidin-2-one, identified by the Chemical Abstracts Service Number 1154546-72-1, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to the pyrrolidinone class, which is characterized by a six-membered ring containing one nitrogen atom and two oxygen atoms. The presence of an amino group at the 4-position and a 3,5-dimethoxyphenyl substituent at the 1-position imparts distinct chemical and pharmacological characteristics, making it a valuable scaffold for drug discovery and molecular research.

The 3,5-dimethoxyphenyl moiety introduces hydrophobicity and electronic modulation, while the amino group provides a site for further functionalization or interaction with biological targets. Such structural features have led to its exploration in various therapeutic contexts, particularly in the development of small-molecule inhibitors and probes for neurological and inflammatory diseases. Recent studies have highlighted its role as a precursor in synthesizing more complex derivatives with enhanced pharmacological profiles.

In the realm of medicinal chemistry, 4-amino-1-(3,5-dimethoxyphenyl)pyrrolidin-2-one has been investigated for its potential as an intermediate in the synthesis of kinase inhibitors. Kinases are critical enzymes involved in cell signaling pathways, and their dysregulation is often associated with cancer and inflammatory disorders. The pyrrolidinone core is a common motif in kinase inhibitors due to its ability to mimic ATP binding pockets and modulate enzyme activity. Preliminary computational studies suggest that modifications of this scaffold could yield compounds with improved selectivity and potency against specific kinases.

Moreover, the dimethoxyphenyl group has been shown to enhance binding affinity by engaging in π-stacking interactions with aromatic residues in protein targets. This feature has been leveraged in designing molecules that interact with G-protein coupled receptors (GPCRs), which are integral to numerous physiological processes. Recent advances in crystallographic techniques have allowed researchers to visualize how such compounds bind to their targets at an atomic level, providing insights into structure-activity relationships (SARs). These insights are crucial for optimizing lead compounds into viable drug candidates.

Another area of interest is the application of 4-amino-1-(3,5-dimethoxyphenyl)pyrrolidin-2-one in neurodegenerative disease research. The compound’s ability to cross the blood-brain barrier and interact with central nervous system (CNS) receptors makes it a promising candidate for treating conditions such as Alzheimer’s disease and Parkinson’s disease. Experimental data indicate that derivatives of this scaffold can modulate cholinergic and dopaminergic pathways, which are implicated in these neurodegenerative disorders. Ongoing research aims to identify analogs with reduced toxicity while maintaining or enhancing therapeutic efficacy.

The synthesis of 4-amino-1-(3,5-dimethoxyphenyl)pyrrolidin-2-one involves multi-step organic reactions that highlight modern synthetic methodologies. Techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to construct the pyrrolidinone ring efficiently. Additionally, protecting group strategies are utilized to ensure regioselective functionalization during synthesis. These synthetic approaches not only facilitate access to this compound but also provide a platform for generating libraries of structurally diverse derivatives for high-throughput screening.

In conclusion, 4-amino-1-(3,5-dimethoxyphenyl)pyrrolidin-2-one (CAS No. 1154546-72-1) represents a fascinating compound with broad applications in chemical biology and drug discovery. Its unique structural features make it a versatile scaffold for developing therapeutics targeting neurological disorders, cancer, and inflammation. As research continues to uncover new biological functions and synthetic pathways, this compound is poised to play an increasingly significant role in advancing both academic research and pharmaceutical development.